Cas no 4490-51-1 (1-(4-Nitro-phenyl)-1H-benzotriazole)

• Product Name: 1-(4-Nitro-phenyl)-1H-benzotriazole
• CAS No: 4490-51-1
• MF: C₁₂H₈N₄O₂
• MW: 240.21752166748
• CID: 3060834
• PubChem ID: 12903858
• Update Time: 2025-04-21

1-(4-Nitro-phenyl)-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitro-phenyl)-1H-benzotriazole
• AKOS000319204
• 1-(4-NITROPHENYL)-1H-1,2,3-BENZOTRIAZOLE
• SCHEMBL6298229
• 1-(4-nitrophenyl)-1H-benzotriazole
• 1-(4-nitrophenyl)benzotriazole
• CS-0363610
• STK351519
• 4490-51-1
• CHEMBL205168
• 1-(4-nitrophenyl)-1H-benzo[d][1,2,3]triazole

• Inchi： 1S/C12H8N4O2/c17-16(18)10-7-5-9(6-8-10)15-12-4-2-1-3-11(12)13-14-15/h1-8H
• InChI Key： QRYSKDXYSIEGOF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 240.06472551Da
• Monoisotopic Mass: 240.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.5Ų